Cas no 332373-09-8 (N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
- AKOS000633480
- 332373-09-8
- BIM-0039641.P001
- N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
- Oprea1_777861
- F1011-1178
- AB00673004-01
- Oprea1_451857
- SR-01000486484
- CBMicro_039546
- AKOS021997597
- SR-01000486484-1
- N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide
-
- Inchi: 1S/C19H18ClN3O3/c1-11-16(18(24)22-14-7-4-6-13(20)10-14)17(23-19(25)21-11)12-5-3-8-15(9-12)26-2/h3-10,17H,1-2H3,(H,22,24)(H2,21,23,25)
- InChI Key: ZAHWTVBNPCMAAF-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC(C1=C(C)NC(NC1C1C=CC=C(C=1)OC)=O)=O
Computed Properties
- Exact Mass: 371.1036691g/mol
- Monoisotopic Mass: 371.1036691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 79.5Ų
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1011-1178-2μmol |
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
332373-09-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1011-1178-5μmol |
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
332373-09-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1011-1178-10μmol |
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
332373-09-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1011-1178-1mg |
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
332373-09-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1011-1178-2mg |
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
332373-09-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1011-1178-3mg |
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
332373-09-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1011-1178-4mg |
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
332373-09-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1011-1178-5mg |
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
332373-09-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1011-1178-10mg |
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
332373-09-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1011-1178-15mg |
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
332373-09-8 | 90%+ | 15mg |
$89.0 | 2023-05-17 |
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
Introduction to N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 332373-09-8)
N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 332373-09-8, represents a structurally complex molecule with potential applications in the development of novel therapeutic agents. The unique arrangement of functional groups in its molecular structure, including the presence of chloro and methoxy substituents on the aromatic rings, as well as the pyrimidine core with an amide group, makes it a subject of interest for researchers exploring new pharmacophores.
The compound's chemical formula and structural configuration contribute to its distinctive properties, which are critical for its role in drug discovery and development. The pyrimidine ring is a key pharmacophore in many bioactive molecules, often found in nucleoside analogs and other therapeutic agents. The incorporation of various substituents such as chloro and methoxy groups can influence the compound's solubility, bioavailability, and interaction with biological targets. In particular, the amide group at the 5-position of the tetrahydropyrimidine ring can serve as a hinge point for further derivatization, enabling the creation of more complex derivatives with enhanced biological activity.
In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic benefits. Tetrahydropyrimidines have been extensively studied due to their role as intermediates in the synthesis of various pharmaceuticals. The compound N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is no exception and has been investigated for its potential applications in treating a range of diseases. Its structural features suggest that it may exhibit properties such as inhibitory activity against certain enzymes or receptors involved in disease pathways.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies are employed to introduce the necessary functional groups while maintaining the integrity of the core pyrimidine structure. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the aromatic rings efficiently. Additionally, protecting group strategies are often employed to ensure that reactive sites are selectively modified without unwanted side reactions.
The pharmacological evaluation of N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been a focus of several research studies. Preclinical trials have examined its potential effects on various biological pathways, including those relevant to cancer, inflammation, and neurodegenerative disorders. The compound's ability to interact with specific targets at the molecular level has been explored through computational modeling and experimental assays. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.
The development of new drugs is a complex process that involves not only chemical synthesis but also rigorous testing for efficacy and safety. N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods have been used to predict the binding affinity of N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide) to various biological targets. These predictions help guide experimental design and can significantly reduce the time and cost associated with drug development. Furthermore, virtual screening techniques have been employed to identify potential lead compounds that can be further optimized through medicinal chemistry approaches.
The future prospects for N-(3-chlorophenyl)-4-(3-methoxyphenyl) -6-methyl -< strong >2 - oxo - 1 , 2 , 3 , 4 - tetrahydropyrimidine - 5 - carboxamide are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one may play a crucial role in developing innovative treatments. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible medical benefits for patients worldwide.
332373-09-8 (N-(3-chlorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)